Cas no 1131614-61-3 (3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid)

• Product Name: 3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid
• CAS No: 1131614-61-3
• MF: C₁₃H₁₆INO₂
• MW: 345.176115989685
• MDL: MFCD11110810
• CID: 1030610
• PubChem ID: 44828841
• Update Time: 2025-05-26

3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid
• 3-iodo-4-(1-piperidinylmethyl)Benzoic acid
• 3-iodanyl-4-(piperidin-1-ylmethyl)benzoic acid
• AK133754
• CTK8E2153
• FT-0652932
• KB-145118
• SBB067871
• A802903
• 3-Iodo-4-(piperidin-1-ylmethyl)benzoicacid
• DB-060426
• DTXSID90660930
• 3-Iodo-4-[(piperidin-1-yl)methyl]benzoic acid
• CS-0155260
• 3-iodo-4-(1-piperidylmethyl)benzoic acid
• AKOS015855973
• E76224
• 1131614-61-3
• BS-49829

• MDL： MFCD11110810
• Inchi： 1S/C13H16INO2/c14-12-8-10(13(16)17)4-5-11(12)9-15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9H2,(H,16,17)
• InChI Key： ZYPGVRYZSLQUJP-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1CN1CCCCC1

Computed Properties

• Exact Mass: 345.02258g/mol
• Monoisotopic Mass: 345.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid

3-Iodo-4-(piperidin-1-ylmethyl)benzoic Acid: A Comprehensive Overview

3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid, with the CAS number 1131614-61-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative features a unique structure characterized by an iodo group at the 3-position and a piperidinylmethyl substituent at the 4-position. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of 3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid involves a series of carefully designed reactions to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable. The use of palladium-catalyzed cross-coupling reactions has been particularly beneficial in constructing the iodo-substituted aromatic ring, while the piperidinylmethyl group is typically introduced through nucleophilic substitution or reductive amination techniques.

One of the most notable aspects of this compound is its potential as a lead molecule in drug design. The benzoic acid moiety serves as a versatile platform for further functionalization, allowing researchers to explore various biological activities. For instance, studies have shown that 3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological potential, this compound has also been investigated for its role in chemical biology. The iodo group at the 3-position provides an excellent site for further modification, enabling the creation of bioconjugates or radiolabeled derivatives for imaging applications. Recent research has highlighted its utility in positron emission tomography (PET) studies, where it serves as a precursor for radiotracers used in diagnostic imaging.

The structural versatility of 3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid extends to its ability to form stable complexes with metal ions. This property has led to its exploration as a ligand in coordination chemistry and catalysis. For example, copper complexes derived from this compound have demonstrated catalytic activity in oxidation reactions, offering new avenues for green chemistry applications.

In terms of toxicity and safety profiles, preliminary studies indicate that 3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid exhibits low cytotoxicity against human cell lines, suggesting its potential suitability for in vivo studies. However, further research is required to fully characterize its pharmacokinetic properties and long-term effects.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it interacts favorably with key protein targets associated with inflammatory pathways, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure, aiding in the design of more potent analogs.

In conclusion, 3-Iodo-4-(piperidin-1-ylmethyl)benzoic acid, with CAS number 1131614-61-3, represents a valuable addition to the arsenal of compounds being explored for therapeutic and diagnostic applications. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a compelling candidate for future research endeavors.